(2E)-1-(4-methoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one
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Description
(2E)-1-(4-methoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C19H20O5 and its molecular weight is 328.364. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure Analysis
Molecular Structure and Spectroscopic Characterization : The molecular structure of similar compounds has been characterized using various techniques such as FT-IR, NMR, and X-ray diffraction. This analysis is crucial for understanding the physical and chemical properties of the compound (Mary et al., 2015).
Vibrational Frequencies and Electronic Properties : Detailed studies on vibrational frequencies, HOMO-LUMO analysis, and Molecular Electrostatic Potential (MEP) have been conducted. These properties are significant for predicting reactivity and stability of the molecule (Sadgir et al., 2020).
Optical and Nonlinear Optical Properties
Optical Nonlinearity for Potential Applications : Some derivatives of this compound exhibit significant optical nonlinearity, which is valuable for applications in optical limiting and other photonic technologies. The nonlinear optical properties have been characterized using techniques like Z-scan (Shetty et al., 2017).
Fluorescence Properties : The fluorescence properties of related compounds have been investigated, showing dependencies on molecular structure. These studies are important for applications in opto-electronic materials (Suwunwong et al., 2011).
Biological and Antimicrobial Applications
Antimicrobial Activity : Some related chalcone derivatives have been screened for antimicrobial activity, showing potential as antimicrobial agents. This research is vital for developing new pharmaceuticals (Sadgir et al., 2020).
Potential in Anticancer Therapies : Certain derivatives of this compound have been synthesized and evaluated for their antiproliferative and antitumor activity, indicating potential use in cancer treatment (Nurieva et al., 2015).
Properties
IUPAC Name |
(E)-1-(4-methoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20O5/c1-21-15-9-5-13(6-10-15)16(20)11-7-14-8-12-17(22-2)19(24-4)18(14)23-3/h5-12H,1-4H3/b11-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZVXENATWBDCAD-YRNVUSSQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C=CC2=C(C(=C(C=C2)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C(=O)/C=C/C2=C(C(=C(C=C2)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.